Cas no 451504-65-7 (3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide)

• Product Name: 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide
• CAS No: 451504-65-7
• MF: C₂₄H₂₃FN₂O₅S
• MW: 470.513228654861
• CID: 6527303
• Update Time: 2025-05-21

3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide
• Benzamide, 3-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]-4-fluoro-N-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C24H23FN2O5S/c1-15(2)17-4-7-19(8-5-17)27-24(28)18-6-9-20(25)23(12-18)33(29,30)26-13-16-3-10-21-22(11-16)32-14-31-21/h3-12,15,26H,13-14H2,1-2H3,(H,27,28)
• InChI Key： DYMGWTMFBJJERD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)C1=CC=C(F)C(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 9.63±0.50(Predicted)

Additional information on 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide

Comprehensive Analysis of 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide (CAS No. 451504-65-7)

In the realm of specialized organic compounds, 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide (CAS No. 451504-65-7) stands out due to its intricate molecular structure and potential applications. This compound, often referred to in abbreviated forms in research circles, features a benzodioxole moiety linked to a sulfamoyl group, further connected to a fluorinated benzamide scaffold. Its unique architecture makes it a subject of interest in pharmaceutical and material science research.

The CAS No. 451504-65-7 identifier is critical for researchers seeking precise chemical data, as it eliminates ambiguity in literature and databases. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such niche compounds, with queries like "benzodioxole derivatives in drug design" or "sulfamoyl fluorobenzamide applications" gaining traction. These keywords reflect the growing demand for targeted molecular insights, particularly in structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound’s 4-fluoro-N-4-(propan-2-yl)phenylbenzamide segment suggests potential bioactivity, aligning with current explorations into fluorinated pharmaceuticals. Fluorination is a hot topic in medicinal chemistry, as evidenced by search terms like "role of fluorine in drug metabolism" and "fluorobenzamide derivatives as kinase inhibitors." Such queries underscore the compound’s relevance in modern therapeutic development.

Beyond pharmaceuticals, the benzodioxol-5-yl group in CAS No. 451504-65-7 hints at applications in agrochemicals or functional materials. Researchers investigating "benzodioxole-based pesticides" or "sulfonamide materials for sensors" may find this compound valuable. Its structural complexity also makes it a candidate for catalysis or polymer science, areas where tailored sulfamoyl compounds are increasingly explored.

Analytical challenges associated with this compound, such as HPLC purification or NMR characterization, are frequently discussed in academic forums. Searches like "analyzing fluorinated sulfonamides by mass spectrometry" highlight practical concerns. Meanwhile, the rise of green chemistry has spurred interest in sustainable synthesis routes for such molecules, tying into broader environmental trends.

In conclusion, 3-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}-4-fluoro-N-4-(propan-2-yl)phenylbenzamide exemplifies the intersection of structural innovation and applied research. Its CAS No. 451504-65-7 serves as a gateway for deeper exploration, whether in drug development, material engineering, or analytical method optimization. As scientific databases and AI tools evolve, this compound’s visibility—and utility—will likely expand further.